Ethyl 4-oxo-5-phenylpentanoate
Overview
Description
Ethyl 4-oxo-5-phenylpentanoate is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Scientific Research Applications
Biocatalytic Synthesis
Ethyl 4-oxo-5-phenylpentanoate has been studied for its potential in biocatalytic synthesis. For instance, Żądło et al. (2016) investigated the stereoselective synthesis of a sec-alcohol from a prochiral ketone, utilizing microorganisms as biocatalysts. They achieved excellent enantiomeric excesses in the obtained hydroxy ester, showcasing the utility of these strains in preparative-scale reactions (Żądło et al., 2016).
Stereochemical Control in Reductions
Manzocchi et al. (1987) conducted studies on stereochemical control using fermenting baker's yeast to reduce compounds like ethyl 4-benzyloxy-3-oxobutanoate and ethyl 4-oxo-4-phenylbutanoate. They found that the stereochemical control is dependent on the yeast:substrate ratio and the presence or absence of ethanol, offering insights into the controlled reduction of similar compounds (Manzocchi et al., 1987).
Chemical Transformations
Stoermer and Pinhey (1998) reported on the transformation of ethyl 3-hydroxy-3-methyl5-phenylpentanoate into 3-hydroxy-3-methyl-5-phenylpentanoic acid, showing the versatility of this compound in chemical transformations (Stoermer & Pinhey, 1998).
Crystallographic Analysis
Weber et al. (1995) performed X-ray analysis on related compounds to determine structural features and configurations, indicating the importance of such compounds in crystallography and structural chemistry (Weber et al., 1995).
Tautomer Characterization
Arrieta and Mostad (2001) examined the tautomer characterization of ethyl 2-acetyl-3-oxo-5-phenylpent-4-enoate, contributing to the understanding of tautomerism in similar organic compounds (Arrieta & Mostad, 2001).
Enantioselective Reduction
Lacerda et al. (2006) explored the microbial enantioselective reduction of ethyl-2-oxo-4-phenylbutanoate, demonstrating the use of various microorganisms for obtaining high enantiomeric excess of hydroxy-4-phenylbutanoate, a process vital for producing specific enantiomers in pharmaceuticals (Lacerda et al., 2006).
Synthesis of Bioactive Molecules
Kamal et al. (2006) described the lipase-mediated kinetic resolution of methyl-3-hydroxy-5-phenylpentanoate for the preparation of enantiomerically pure biologically important kavalactones, highlighting the role of this compound in synthesizing bioactive molecules (Kamal et al., 2006).
Hydrogenation Processes
Meng et al. (2008) conducted a study on the hydrogenation of ethyl 2-oxo-4-arylbut-3-enoate, producing ethyl 2-hydroxy-4-arylbutyrate. This research contributes to the understanding of hydrogenation processes in organic chemistry (Meng et al., 2008).
Interface Bioreactor Production
Oda et al. (1998) explored the production of ethyl (R)-2-hydroxy-4-phenylbutanoate via microbial reduction in an interface bioreactor, demonstrating the potential of bioreactors in producing pharmaceutical intermediates (Oda et al., 1998).
Safety and Hazards
Ethyl 4-oxo-5-phenylpentanoate is labeled with the GHS07 pictogram, and its signal word is "Warning" . Hazard statements include H315, H319, and H335 . Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Properties
IUPAC Name |
ethyl 4-oxo-5-phenylpentanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O3/c1-2-16-13(15)9-8-12(14)10-11-6-4-3-5-7-11/h3-7H,2,8-10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ORGPSJHOOQCAES-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC(=O)CC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70340869 |
Source
|
| Record name | Ethyl 4-oxo-5-phenylpentanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70340869 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
20416-11-9 |
Source
|
| Record name | Ethyl γ-oxobenzenepentanoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=20416-11-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 4-oxo-5-phenylpentanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70340869 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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